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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of satellite-based
measurements of Peroxyacetyl Nitrate (PAN) from the Infrared Atmospheric Sounding
Interferometer (IASI) and the Cross-track Infrared Sounder (CrlS) with ground-based Fourier
Transform Infrared (FTIR) spectrometer measurements. PAN is a crucial atmospheric
compound, acting as a reservoir for nitrogen oxides (NOx), which plays a significant role in
tropospheric ozone formation and the long-range transport of pollutants. Accurate satellite
monitoring of PAN is therefore essential for air quality and climate studies. This guide
summarizes key quantitative data from validation studies, details the experimental protocols,
and visualizes the validation workflow.

Data Presentation: Satellite vs. Ground-Based PAN
Measurements

The validation of satellite PAN data relies on comparing the retrieved total columns or profiles
with trusted ground-based measurements. The following tables summarize the available
guantitative data from validation studies. It is important to note that while qualitative agreement
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is often reported, comprehensive quantitative statistics are still an area of active research,

particularly for direct comparisons of PAN from both IASI and CrlIS with ground-based FTIR

data.

Table 1: Quantitative Comparison of CrIS PAN Retrievals with Other Datasets

Comparison o Quantitative
Key Findings ) Reference
Dataset Metrics
Good consistency, Bias: ~-0.1
though a systematic ppbvStandard
negative bias is Deviation of
Aircraft observed in CrIS PAN Differences (Single
Measurements (ATom  data. The standard FOV): 0.08 [1]
Mission) deviation of ppbvStandard
differences provides Deviation of

an estimate of CrlS

uncertainty.

Differences (Averaged

Retrievals): 0.05 ppbv

For Ammonia (NH3), a
chemically different
but similarly retrieved
species, CrIS shows a
strong positive
correlation with
ground-based FTIR

data with minimal bias

Ground-Based FTIR
(Analogous NH3

Validation)
under moderate to

polluted conditions.
This suggests
potential for similar
performance with
PAN.

Correlation Coefficient
(n): 0.77Slope:
1.02Relative
Difference
(Moderate/Polluted):
~0-5%Standard
Deviation of Relative
Difference: 25-50%

[21(3][41[5][€]

Table 2: Qualitative and Emerging Quantitative Comparison of IASI PAN Retrievals with

Ground-Based FTIR
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Comparison o Quantitative
Key Findings ) Reference
Dataset Metrics
Specific quantitative
metrics such as
correlation coefficients
IASI PAN total _
and biases are not
columns show good o
) detailed in the
consistency and _
) provided search
Ground-Based FTIR agreement in
) results but are [71[81I9]
(NDACC) seasonal cycles with ] ]
subjects of ongoing
ground-based FTIR
research. The
measurements at ) )
_ consistency in
remote sites. .
seasonal cycles is a
key qualitative
validation metric.
The ANNI retrieval for
IASI shows excellent
) Overall excellent
agreement with
agreement, but
_ o results from a more " _
Optimal Estimation - ) specific numerical
traditional optimal [10]

Inversion Retrieval

estimation method,
with differences
primarily occurring at

low sensitivity levels.

comparisons are not
provided in the search

results.

Experimental Protocols

Accurate validation requires robust and well-documented experimental protocols for both

satellite and ground-based measurements.

Satellite Data Retrieval Methodologies
1. CrlIS (Cross-track Infrared Sounder) - TROPESS/MUSES Algorithm

The Tropospheric Ozone and its Precursors from Earth System Sounding (TROPESS) project
utilizes the MUIti-SpEctra, MUIti-SpEcies, MUIti-SEnsors (MUSES) retrieval algorithm for CrIS
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PAN data.[1][11][12][13]

e Retrieval Approach: MUSES employs an optimal estimation approach with a priori
constraints.[1] The forward model used is the Optimal Spectral Sampling (OSS) fast radiative
transfer model.[1]

 Input Data: The algorithm uses single-field-of-view Level 1B calibrated and geolocated
radiance spectra from the CrlS instrument.[1]

o Vertical Sensitivity: CrIS PAN retrievals have peak sensitivity in the mid-troposphere (around
400-500 hPa). The degrees of freedom for signal (DOFS) are generally less than 1.0,
indicating that the retrievals provide information on the total column amount rather than the
vertical distribution of PAN.[1]

o Data Products: The TROPESS project delivers Level 2 data products containing vertical
profiles of the retrieved atmospheric state of PAN, along with formal uncertainties and
diagnostic information.[11]

2. IASI (Infrared Atmospheric Sounding Interferometer) - ANNI Algorithm

The Atrtificial Neural Network for IASI (ANNI) retrieval framework is used to derive PAN total
columns from IASI radiance spectra.[7][8][9][10][14]

o Retrieval Approach: The ANNI retrieval is a two-step process. First, a hyperspectral range
index (HRI) is calculated to quantify the spectral signature of PAN in the IASI radiance
spectrum. Subsequently, an artificial feedforward neural network converts this HRI into a
total column abundance of PAN.[7][9][10]

e Input Data: The retrieval is applied to each radiance spectrum recorded by the IASI
instrument on the Metop series of satellites.[7][8]

» Data Filtering: The data is pre-filtered to include only scenes with a cloud fraction below
10%. An additional post-filter removes measurements where the sensitivity to PAN is too low
for a meaningful retrieval.[7][8]

» Vertical Sensitivity: An independent analysis using an optimal estimation approach has
shown that the primary sensitivity of IASI to PAN is in the altitude range of 2 to 10 km. The
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retrieval does not provide vertically resolved partial columns.[7]

Ground-Based Measurement Methodology

NDACC FTIR Spectrometers - SFIT-4 Algorithm

The Network for the Detection of Atmospheric Composition Change (NDACC) operates a
global network of high-resolution FTIR spectrometers that provide long-term measurements of
various atmospheric trace gases, including PAN.[7][8][15][16]

e Measurement Principle: The FTIR instruments record direct solar absorption spectra in the
mid-infrared region. The absorption features of different gases are then used to retrieve their
atmospheric concentrations.[15]

o Retrieval Algorithm: The SFIT-4 (SpectraFit version 4) algorithm, which is based on the
optimal estimation method, is commonly used to retrieve PAN total columns and vertical
profiles from the recorded spectra.[7][8][16][17]

o Retrieval Inputs: The SFIT-4 algorithm requires several inputs, including the measured solar
absorption spectra, a priori vertical profiles of PAN and interfering species, and
meteorological data (pressure and temperature profiles) typically obtained from sources like
the National Centers for Environmental Prediction (NCEP).[15]

o Data Harmonization: To ensure consistency across the network, retrievals are often
performed using harmonized layering schemes for the atmospheric profiles.[7][8]

 Instrument Calibration: The FTIR instruments are regularly calibrated using gas cell
measurements (e.g., HBr or N20) and the LINEFIT software to ensure the accuracy of the
instrumental line shape.[7]

Mandatory Visualization

The following diagrams illustrate the logical workflow of validating satellite PAN data with
ground-based measurements and the signaling pathways involved in PAN's atmospheric role.
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Caption: Workflow for validating satellite PAN data with ground-based FTIR measurements.
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Caption: Simplified atmospheric pathway of PAN formation and its role in ozone production.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [A Comparative Guide to the Validation of Peroxyacetyl
Nitrate (PAN) Satellite Data]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219964/docs#a-comparative-guide-to-the-
validation-of-peroxyacetyl-nitrate-pan-satellite-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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